Cas no 34385-95-0 (Androst-4-en-3-one,17-[(aminocarbonyl)oxy]-, (17b)- (9CI))

• Product Name: Androst-4-en-3-one,17-[(aminocarbonyl)oxy]-, (17b)- (9CI)
• CAS No: 34385-95-0
• MF: C₂₀H₂₉NO₃
• MW: 331.449166059494
• CID: 306215
• PubChem ID: 169602
• Update Time: 2025-04-19

Androst-4-en-3-one,17-[(aminocarbonyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[(aminocarbonyl)oxy]-, (17b)- (9CI)
• 17beta-Aminocarbonyloxy-4-androsten-3-one
• 34385-95-0
• ACOAO
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] carbamate
• 3-Oxoandrost-4-en-17-yl hydrogen carbonimidate
• Androst-4-en-3-one, 17-((aminocarbonyl)oxy)-, (17beta)-
• DTXSID30955938
• SCHEMBL3366590

• Inchi： 1S/C20H29NO3/c1-19-9-7-13(22)11-12(19)3-4-14-15-5-6-17(24-18(21)23)20(15,2)10-8-16(14)19/h11,14-17H,3-10H2,1-2H3,(H2,21,23)/t14-,15-,16-,17-,19-,20-/m0/s1
• InChI Key： GKTMETNFCBIMLA-BGZMIMFDSA-N
• SMILES： O(C(N)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 331.21487
• Monoisotopic Mass: 331.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 503.7°Cat760mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.562
• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters